Cas no 87-92-3 ((2R,3R)-Dibutyl 2,3-dihydroxysuccinate)

(2R,3R)-Dibutyl 2,3-dihydroxysuccinate Properties

Names and Identifiers

• (2R,3R)-Dibutyl 2,3-dihydroxysuccinate
• DIBUTYL D-TARTRATE
• Dibutyl-D-tartrate(Technical)
• L-(+)-TARTARIC ACID DI-N-BUTYL ESTER
• Dibutyl L-(+)-Tartrate
• (+)-DIBUTYL-L-TARTRATE
• <small>L<
• Dibutyl L-tartrate
• DIBUTYL TARTRATE
• L-(+)-TARTARIC ACID DIBUTYL ESTER
• Butanedioic acid,2,3-dihydroxy-(2R,3R)-,dibutyl ester
• (R,R)-dibutyl tartrate
• (+)-dibutyl tartrate
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, dibutyl ester
• 2D1V32IF1E
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, 1,4-dibutyl ester
• DibutylL-(+)-Tartrate
• Dibutyl tartrate, (+)-
• PubChem13768
• Butanedioic acid, 2,3-dihydroxy-, dibutyl ester
• dibutyl l-(+)-taTRate
• L-Tartaric acid dib
• 15763-01-6
• DIBUTYL (+)-L-TARTRATE
• DTXSID10883265
• TARTARIC ACID, DIBUTYL ESTER
• L-Tartaric acid dibutyl ester
• 87-92-3
• AS-70989
• (+)-TARTARIC ACID DIBUTYL ESTER
• J-009429
• A3464
• (2R,3R)-Dibutyl tartrate
• SCHEMBL1547992
• AKOS016004480
• ENT 396
• T0005
• CS-0205242
• 1,4-dibutyl (2R,3R)-2,3-dihydroxybutanedioate
• D78389
• Butanedioic acid, 2,3-dihydroxy- [R-(R*,R*)]-, dibutyl ester
• L(+)-tartaric acid dibutyl ester
• (2r,3r)-di-n-butyl tartrate
• UNII-2D1V32IF1E
• PCYQQSKDZQTOQG-NXEZZACHSA-N
• Q27254585
• L-(+)-Tartaric Acid Dibutyl Ester
• MFCD00009443
• AI3-00396
• EINECS 201-784-9
• BUTANEDIOIC ACID, 2,3-DIHYDROXY- (R-(R*,R*))-, DIBUTYL ESTER
• dibutyl (2R,3R)-2,3-dihydroxybutanedioate
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, dibutyl ester (9CI)
• Butanedioic acid, 2,3-dihydroxy- [R-(R*,R*)]-, dibutyl ester (ZCI)
• Tartaric acid, dibutyl ester (6CI, 7CI, 8CI)
• Di-n-butyl L-tartrate
• Dibutyl (R,R)-tartrate
• 2,3-Dihydroxy-(2R,3R)-butanedioic Acid 1,4-Dibutyl Ester;
• +Expand

• MDL： MFCD00009443
• InChIKey： PCYQQSKDZQTOQG-NXEZZACHSA-N
• Inchi： 1S/C12H22O6/c1-3-5-7-17-11(15)9(13)10(14)12(16)18-8-6-4-2/h9-10,13-14H,3-8H2,1-2H3/t9-,10-/m1/s1
• SMILES： [C@H](O)(C(=O)OCCCC)[C@@H](O)C(=O)OCCCC

Computed Properties

• Exact Mass: 262.14200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 262.141638
• Heavy Atom Count: 18
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Surface Charge: 0
• Topological Polar Surface Area: 93.1

Experimental Properties

• LogP: 0.39480
• PSA: 93.06000
• Refractive Index: 1.446-1.448
• Boiling Point: 182 °C (11 mmHg)
• Melting Point: 20-22 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 167 °C
• Color/Form: Pure products are white crystals, mostly colorless or light yellow liquid
• Solubility: It can be miscible with alcohol \ ether \ chloroform \ benzene and other organic solvents. It can dissolve chlorinated rubber \ rosin \ frankincense \ shellac \ glyceryl tri rosin ester \ nitrocellulose \ paraffin oil \ polyvinyl chloride acetate, etc. it can dissolve 1% in water at 25 ℃; Water dissolves 4% in dibutyl tartrate
• Density: 1.09

(2R,3R)-Dibutyl 2,3-dihydroxysuccinate Security Information

• Safety Instruction： S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

(2R,3R)-Dibutyl 2,3-dihydroxysuccinate Customs Data

• HS CODE：2918130000
• Customs Data：

  China Customs Code:

  2918130000

  Overview:

  2918130000 Tartrate and tartrate ester. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2918130000 salts and esters of tartaric acid.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%